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Introduction

Demethyleneberberine chloride, a significant metabolite of the well-researched
protoberberine alkaloid berberine, is emerging as a compound of considerable interest in
pharmacology. Possessing a range of biological activities, it presents a promising avenue for
therapeutic development. This technical guide provides a detailed overview of the core
physicochemical properties of Demethyleneberberine chloride, offering crucial data for its
application in research and drug development.

Physicochemical Properties

A comprehensive summary of the known physicochemical properties of
Demethyleneberberine chloride is presented below. These properties are fundamental for its
handling, formulation, and application in experimental settings.

Quantitative Data Summary
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Property

Value

Source(s)

Molecular Formula

C19H18CINO4

[1]

Molecular Weight

359.81 g/mol

[1]

CAS Number

16705-03-6

[1]

Appearance

Solid, Light yellow to yellow

powder

[1](2]

Solubility

Sparingly soluble in DMSO;
Slightly soluble in ethanol,;

Poorly soluble in water.

Melting Point

Not experimentally determined
in the reviewed literature. For
reference, the melting point of
the parent compound,
berberine chloride, is reported
to be in the range of 196-
206°C.[3]

pKa

Not experimentally determined
in the reviewed literature. As a
quaternary ammonium
compound,
Demethyleneberberine
chloride is a permanently
charged cation across the
physiological pH range. The
parent compound, berberine,
is also considered a
permanently charged
compound with no ionizable

groups from a pKa standpoint.

[3]

UV Absorption Maxima (Amax)

While specific UV absorption
maxima for

Demethyleneberberine
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chloride were not found, the
parent compound, berberine
hydrochloride, exhibits
characteristic absorption peaks
at approximately 228, 263,
345, and 421 nm.[4][5][6][7][8]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of
Demethyleneberberine chloride are outlined below. These protocols are based on standard
laboratory practices for the characterization of alkaloid compounds.

Determination of Melting Point

Objective: To determine the temperature at which Demethyleneberberine chloride transitions
from a solid to a liquid phase.

Methodology (Capillary Method):

o Sample Preparation: A small amount of finely powdered, dry Demethyleneberberine
chloride is packed into a capillary tube to a height of 2-3 mm.

 Instrumentation: A calibrated digital melting point apparatus is used.

e Procedure:

[e]

The capillary tube containing the sample is placed in the heating block of the apparatus.

o The temperature is raised at a rapid rate initially to determine an approximate melting
range.

o Asecond, fresh sample is then heated at a slower rate (e.g., 1-2°C per minute) starting
from a temperature approximately 10-15°C below the approximate melting point.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting, and the temperature at which the last solid particle melts is recorded as the
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completion of melting. The range between these two temperatures is the melting point

range.

Determination of Solubility

Objective: To quantitatively determine the solubility of Demethyleneberberine chloride in

various solvents.
Methodology (Shake-Flask Method):

o Sample Preparation: An excess amount of Demethyleneberberine chloride is added to a
known volume of the solvent (e.g., water, ethanol, DMSO) in a sealed flask.

o Equilibration: The flask is agitated at a constant temperature (e.g., 25°C) for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Sample Analysis:

o The suspension is filtered through a suitable membrane filter (e.g., 0.45 pum) to remove
undissolved solid.

o The concentration of Demethyleneberberine chloride in the clear filtrate is determined
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.

o The solubility is expressed in units such as mg/mL or mol/L.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)

Objective: To assess the purity of a Demethyleneberberine chloride sample.
Methodology:

o Chromatographic System: A standard HPLC system equipped with a UV detector, a C18
reversed-phase column, and a suitable data acquisition system.
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o Mobile Phase: A mixture of acetonitrile and water (or an appropriate buffer) with a gradient or
isocratic elution profile.

o Sample Preparation: A known concentration of Demethyleneberberine chloride is
dissolved in a suitable solvent (e.g., methanol or the mobile phase).

e Analysis:
o The sample solution is injected into the HPLC system.

o The chromatogram is recorded, and the area of the main peak corresponding to
Demethyleneberberine chloride is measured.

o The purity is calculated as the percentage of the main peak area relative to the total area
of all peaks in the chromatogram.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Objective: To confirm the chemical structure of Demethyleneberberine chloride.

Methodology:

Sample Preparation: A sufficient amount of the purified compound is dissolved in a
deuterated solvent (e.g., DMSO-ds or CD3OD).

¢ Instrumentation: A high-field NMR spectrometer.

o Data Acquisition: *H NMR, 13C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra are
acquired.

o Data Analysis: The chemical shifts, coupling constants, and correlations from the various
NMR spectra are analyzed to assign all proton and carbon signals and confirm the molecular
structure.

Signaling Pathway Interactions
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Demethyleneberberine has been shown to modulate several key signaling pathways implicated
in various disease processes. The following diagrams illustrate its known interactions.
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DMB inhibits the NF-kB inflammatory pathway.
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DMB activates the AMPK metabolic pathway.
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DMB downregulates the c-Myc/HIF-1a pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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